![molecular formula C22H17NO3 B4392985 N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide](/img/structure/B4392985.png)
N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
Overview
Description
N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide, also known as DMHBC, is a synthetic compound that has been widely studied for its potential use in various scientific research applications.
Mechanism of Action
N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide works by inhibiting the activity of enzymes known as histone deacetylases (HDACs). HDACs are involved in the regulation of gene expression, and their inhibition can lead to changes in the expression of genes that are involved in cell growth and differentiation. This can result in the inhibition of cancer cell growth and the promotion of cell differentiation in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis (programmed cell death) in cancer cells. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide is that it is a synthetic compound, which means that its purity and potency can be precisely controlled. Additionally, its mechanism of action is well-understood, which allows for more targeted and specific experiments. However, one limitation is that it may not be effective in all types of cancer or neurodegenerative diseases, and its potential side effects and toxicity need to be further studied.
Future Directions
There are several future directions for research on N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide. Another area of interest is the investigation of N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide's potential use in combination with other cancer therapies or neuroprotective agents. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide for maximum efficacy and minimal toxicity.
Scientific Research Applications
N-(2,3-dimethylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide has been studied for its potential use in cancer research due to its ability to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-3-oxobenzo[f]chromene-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO3/c1-13-6-5-9-19(14(13)2)23-21(24)18-12-17-16-8-4-3-7-15(16)10-11-20(17)26-22(18)25/h3-12H,1-2H3,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBDJAMRMVAFKLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC3=C(C=CC4=CC=CC=C43)OC2=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.